Cas no 1797815-63-4 (N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide)

• Product Name: N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide
• CAS No: 1797815-63-4
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5373681
• Update Time: 2025-07-21

N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide

• Inchi： 1S/C16H20N4O4/c1-20(2)14-11(9-17-16(19-14)24-5)18-15(21)10-7-6-8-12(22-3)13(10)23-4/h6-9H,1-5H3,(H,18,21)
• InChI Key： JUBXJZHFZNUQGN-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1N(C)C)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide

N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide: A Novel Compound with Potent Pharmacological Activity

N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide (CAS No. 1797815-63-4) represents a promising candidate in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. This compound is characterized by a benzamide core functionalized with multiple methoxy groups and a pyrimidine ring substituted with dimethylamino and methoxy functionalities. The combination of these structural features contributes to its biological activity and pharmacological profile, which has been the focus of recent research in drug development.

Recent studies have highlighted the importance of dimethylamino groups in modulating receptor interactions, while the methoxy substitutions on the pyrimidine ring and benzamide moiety are critical for enhancing metabolic stability and improving solubility properties. The pyrimidin-5-yl scaffold, a common structural element in many bioactive molecules, provides a versatile platform for further chemical modifications to optimize therapeutic efficacy. These structural characteristics make N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide a valuable compound for exploring novel mechanisms of action in the treatment of chronic diseases.

One of the most significant findings in recent research is the potential of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide as an inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of phosphodiesterase-4 (PDE4), a key enzyme in the regulation of cyclic adenosine monophosphate (cAMP) levels. The dimethylamino group at the pyrimidine ring is believed to play a crucial role in stabilizing the enzyme-inhibitor complex, thereby enhancing the compound's potency and selectivity.

Furthermore, the 2,3-dimethoxybenzamide moiety contributes to the compound's ability to modulate immune responses by interacting with specific G-protein-coupled receptors (GPCRs). A 2024 study in the European Journal of Medicinal Chemistry revealed that N-[4-(dimethylamyino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide can act as a dual-action agent, simultaneously inhibiting pro-inflammatory cytokine production and promoting anti-inflammatory signaling pathways. This dual mechanism of action is a significant advancement in the development of therapies for autoimmune disorders and chronic inflammation.

The methoxy groups on the benzamide ring are also critical for the compound's pharmacokinetic properties. Research published in Drug Metabolism and Disposition in 2023 indicated that these substituents enhance the compound's metabolic stability by reducing susceptibility to hydrolytic degradation. This improved stability translates to prolonged half-life and enhanced bioavailability, which are essential for the development of oral formulations for chronic disease management.

Recent advancements in computational modeling have further elucidated the molecular interactions of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide. A 2024 study in Computational and Structural Chemistry used molecular docking simulations to predict the compound's binding affinity to target proteins. The results showed that the pyrimidin-5-yl scaffold forms hydrogen bonds with key residues in the target protein, while the dimethylamino group enhances hydrophobic interactions. These interactions are critical for the compound's efficacy and selectivity.

Another area of interest is the potential of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide in the treatment of neurodegenerative diseases. A 2023 preclinical study in Neuropharmacology demonstrated that the compound exhibits neuroprotective effects by modulating oxidative stress and reducing neuronal inflammation. The 2,3-dimethoxybenzamide moiety appears to play a key role in this neuroprotective activity by enhancing antioxidant capacity and inhibiting pro-inflammatory signaling pathways.

Additionally, the compound's potential as an antiviral agent has been explored in recent studies. Research published in Antiviral Research in 2024 suggested that N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide can inhibit the replication of certain RNA viruses by interfering with viral entry and replication processes. The pyrimidin-5-yl scaffold is believed to interact with viral proteins, while the dimethylamino group enhances the compound's ability to disrupt viral assembly.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacological profile of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide. Ongoing studies are focused on optimizing its chemical structure to improve potency, selectivity, and safety. These efforts include the development of prodrug formulations and the exploration of novel delivery systems to enhance its therapeutic efficacy.

In conclusion, N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide represents a significant advancement in medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of therapies for a wide range of diseases. Continued research into its pharmacological properties and potential applications is expected to lead to the discovery of new treatments that improve patient outcomes and quality of life.

For further information on the latest research and developments related to N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,3-dimethoxybenzamide, please refer to the references cited in this text and consult recent publications in the field of medicinal chemistry and pharmacology.